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Compound of Interest

Compound Name: 16-Keto Aspergillimide

Cat. No.: B11930023

16-Keto Aspergillimide: A Technical Guide for
Researchers

An In-depth Examination of the Fungal Metabolite from Aspergillus strain IMI 337664

This technical guide provides a comprehensive overview of 16-Keto Aspergillimide, a novel
anthelmintic agent isolated from the fungus Aspergillus strain IMI 337664. This document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on the compound's biosynthesis, chemical properties, biological activity, and the
experimental protocols for its production and evaluation.

Introduction

16-Keto Aspergillimide, also known by its designation SB202327, is a fungal secondary
metabolite belonging to the aspergillimide class of compounds. It was first isolated from
Aspergillus strain IMI 337664, a fungus that also produces other related anthelmintic
compounds, including aspergillimide and several paraherquamides. Structurally, the
aspergillimides are related to the paraherquamide family of compounds but are distinguished
by the absence of a dioxygenated seven-membered ring and its fused phenyl ring, which is
replaced by a C8-keto group.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b11930023?utm_src=pdf-interest
https://www.benchchem.com/product/b11930023?utm_src=pdf-body
https://www.benchchem.com/product/b11930023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

16-Keto Aspergillimide is a white solid with a melting point exceeding 300°C. Its molecular
formula is C20H27N304, corresponding to a molecular weight of 373.46 g/mol . The compound
is reported to be soluble in ethanol, methanol, and dimethyl sulfoxide (DMSO).

Table 1: Physicochemical Properties of 16-Keto Aspergillimide

Property Value Reference
Molecular Formula C20H27N304 [1]
Molecular Weight 373.46 [1]
Appearance White solid [1]
Melting Point >300°C [1]
Solubility Soluble in ethanol, methanol, o
DMSO
CAS Number 199784-50-4 [1]
Biosynthesis

While the specific biosynthetic pathway for 16-Keto Aspergillimide has not been fully
elucidated, its structural similarity to the paraherquamides suggests a related biosynthetic
route. The biosynthesis of paraherquamides involves a complex series of enzymatic reactions,
including the action of non-ribosomal peptide synthetases (NRPSs), prenyltransferases, and
flavin-dependent monooxygenases.

A putative biosynthetic pathway for aspergillimides likely begins with the condensation of L-
tryptophan and another amino acid precursor by an NRPS. This is followed by a series of
modifications, including prenylation and oxidative cyclizations, catalyzed by various enzymes to
form the core structure. The formation of the characteristic C8-keto group in aspergillimides
likely results from the cleavage of the indole ring of a paraherquamide-like precursor.
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Putative Biosynthetic Pathway of Aspergillimides
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Fermentation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [16-Keto Aspergillimide producing fungus Aspergillus
strain IMI 337664]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11930023#16-keto-aspergillimide-producing-fungus-
aspergillus-strain-imi-337664]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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